Cas no 457051-15-9 (4-Bromo-2-fluoro-6-methoxybenzonitrile)

4-Bromo-2-fluoro-6-methoxybenzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C8H5BrFNO. Its distinct substitution pattern, featuring bromo, fluoro, and methoxy functional groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (bromo, fluoro, nitrile) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound’s high purity and stability under standard conditions ensure consistent performance in complex synthetic pathways. Its structural versatility allows for further functionalization, making it a useful building block in the development of bioactive molecules and advanced materials.

4-Bromo-2-fluoro-6-methoxybenzonitrile structure

457051-15-9 structure

Product Name:4-Bromo-2-fluoro-6-methoxybenzonitrile

CAS No:457051-15-9

MF:C₈H₅BrFNO

MW:230.033804655075

MDL:MFCD16619400

CID:1026988

PubChem ID:57442209

Update Time:2025-10-15

4-Bromo-2-fluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-fluoro-6-methoxybenzonitrile
- 4-bromo-2-fluoro-6-methoxy-benzonitrile
- AK-43501
- ANW-72308
- CTK8C4538
- KB-240609
- SureCN1629238
- SCHEMBL1629238
- AKOS016007638
- SY150353
- AS-43924
- CHEMBL4965806
- DA-05711
- EN300-126117
- CS-0138546
- Z1269228197
- MFCD16619400
- DTXSID80726478
- 457051-15-9
- RCVMSHGRUGIUOD-UHFFFAOYSA-N
- MDL： MFCD16619400
- Inchi： 1S/C8H5BrFNO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,1H3
- InChI Key： RCVMSHGRUGIUOD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C#N)=C(C=1)OC)F

Computed Properties

Exact Mass: 228.95385g/mol
Monoisotopic Mass: 228.95385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 33Å²

4-Bromo-2-fluoro-6-methoxybenzonitrile Pricemore >>

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abcr	AB490339-250 mg	4-Bromo-2-fluoro-6-methoxybenzonitrile, 95%; .	457051-15-9	95%	250MG	€157.80	2022-07-29
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